Cas no 2171977-15-2 (2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid)

• Product Name: 2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid
• CAS No: 2171977-15-2
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6079960
• PubChem ID: 165510845
• Update Time: 2025-11-04

2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid
• 2-[N-tert-butyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]acetic acid
• EN300-1550427
• 2171977-15-2

• Inchi： 1S/C25H26N2O5/c1-25(2,3)27(15-23(29)30)22(28)13-8-14-26-24(31)32-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21H,14-16H2,1-3H3,(H,26,31)(H,29,30)
• InChI Key： RXIZVRQRLBIOJC-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid

Introduction to 2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic Acid (CAS No. 2171977-15-2)

2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid, with the CAS number 2171977-15-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The structural complexity of this molecule, characterized by its amide and carbamate functional groups, makes it a subject of interest for researchers exploring new chemical entities (NCEs) with tailored biological activities.

The< strong>name of the compound provides a detailed insight into its chemical structure. The presence of a tert-butyl group at the N-position suggests steric hindrance, which can influence the compound's solubility and metabolic stability. The fluorenylmethoxycarbonyl (Fmoc) group is a common protecting group in peptide synthesis but also serves as a key pharmacophore in medicinal chemistry. The amidoacetic acid moiety introduces both an amide bond and a carboxylic acid functionality, which are crucial for interactions with biological targets such as enzymes and receptors. This combination of structural features makes 2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid a versatile building block for designing innovative drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are often challenging to modulate due to their large binding surfaces and lack of well-defined binding pockets. However, the unique structural features of 2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid make it an attractive candidate for designing PPI modulators. The fluorenylmethoxycarbonyl group can serve as a hydrophobic anchor, while the amidoacetic acid moiety can engage in hydrogen bonding or salt bridge interactions. This dual functionality allows the compound to effectively disrupt or stabilize PPIs, which are implicated in various diseases, including cancer and inflammatory disorders.

Moreover, the< strong>chemical properties of this compound have been extensively studied to optimize its pharmacokinetic profile. The tert-butyl group enhances metabolic stability by reducing susceptibility to enzymatic degradation, while the Fmoc group can be selectively removed under mild acidic conditions. This characteristic is particularly useful in multi-step synthetic routes where protecting groups play a critical role in maintaining the integrity of the molecule during purification and isolation processes. Additionally, the presence of both carboxylic acid and amide functionalities allows for further derivatization, enabling researchers to fine-tune the physicochemical properties of the compound for specific applications.

The< strong>biological activity of 2-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid has been explored in several preclinical studies. Initial screening assays have revealed promising results in inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By inhibiting CDK activity, this compound may induce cell cycle arrest or apoptosis in cancer cells, offering a potential therapeutic strategy against tumor growth.

In addition to its anti-cancer potential, 2-N-tert-butyl-4-({(9H-fluoren-9-y lmethoxycarbonyl}amino)but -2 -ynamidoacetic acid has shown promise in treating inflammatory diseases. In vitro studies have indicated that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These cytokines play a central role in inflammation and are often overexpressed in chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease. By inhibiting their production, this compound may alleviate symptoms associated with these diseases without causing significant side effects.

The< strong>synthetic methodology employed in producing 2-N -tert-butyl -4 -({(9H -fluorenylmethoxycarbonyl }amino )but -2 -ynamidoacetic acid is another area of interest for synthetic chemists. The synthesis typically involves multi-step reactions starting from commercially available precursors such as fluorene derivatives and protected amino acids. Key steps include nucleophilic substitution reactions to introduce the Fmoc group, followed by amidation reactions to form the amide bond. The final step involves deprotection under acidic conditions to yield the free carboxylic acid functionality. This synthetic route highlights the importance of protecting group strategies in ensuring high yields and purity during complex organic syntheses.

The< strong>analytical characterization of this compound has been performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. NMR spectroscopy provides detailed information about the molecular structure and dynamics, while MS confirms the molecular weight and fragmentation patterns. X-ray crystallography offers high-resolution structural data, allowing researchers to visualize how the molecule interacts with biological targets at an atomic level. These analytical techniques are essential for confirming the identity and purity of synthetic products before proceeding with biological evaluations.

In conclusion, 2-N -tert-butyl -4 -({(9H-fluorenylmethoxycarbonyl }amino )but -2 -ynamidoacetic acid (CAS No.2171977 -15 -2) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an effective tool for designing inhibitors targeting protein-protein interactions and key enzymes involved in cancer progression and inflammation. The synthetic methodologies used to produce this compound demonstrate the importance of protecting group strategies in complex organic synthesis. Furthermore, advanced analytical techniques provide valuable insights into its molecular structure and interactions with biological targets.